1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C22H23N5O3/c1-14-18(26-10-5-4-8-16(26)24-14)20(28)17-19(15-7-6-9-23-13-15)27(12-11-25(2)3)22(30)21(17)29/h4-10,13,19,28H,11-12H2,1-3H3/b20-17+
• InChI Key: QSZYTHVCIJAMGE-LVZFUZTISA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)CCN(C)C)C4=CN=CC=C4)O
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)/C(=C\3/C(N(C(=O)C3=O)CCN(C)C)C4=CN=CC=C4)/O
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Characterization

• The compound has been involved in studies focused on its molecular structure, such as crystallographic analysis to understand the spatial arrangement and interactions within its molecular framework. One study detailed the intramolecular and intermolecular hydrogen bonding patterns, contributing to the formation of layers in the crystal structure, which is crucial for understanding its physical and chemical properties (Liu et al., 2012).

Synthesis and Chemical Reactions

• Research has been conducted on the synthesis and characterization of pyrrole derivatives, highlighting methodologies for creating structurally related compounds. This includes the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, which demonstrates the compound's versatility as a precursor for various heterocyclic compounds through different chemical reactions (Singh et al., 2014).
• Another study explored the transformations of related ring systems into imidazo[1,2-a]pyridines, demonstrating the compound's role in the generation of diverse heterocyclic architectures, which could have implications in material science and drug discovery (Kolar et al., 1996).

Computational Studies and Chemical Properties

• Computational studies have been conducted to analyze the electronic structure and potential reaction pathways of related compounds. These studies provide insights into the molecular behavior and potential applications of the compound in catalysis and as building blocks for more complex molecules (Ghandi et al., 2017).

Photophysical Studies

• Photophysical studies have explored the behavior of related hemicyanine dyes, providing insights into photoisomerization and charge transfer processes. Such studies are essential for applications in dye-sensitized solar cells, fluorescent probes, and optical materials (Seth et al., 2009).